Cas no 2171585-43-4 (5-3-(difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-3-(difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171585-43-4
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 6323731
• PubChem ID: 165959268
• Update Time: 2025-10-29

5-3-(difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171585-43-4
• 5-[3-(difluoromethyl)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1537927

• Inchi： 1S/C24H24F2N2O5/c25-22(26)14-11-28(12-14)23(31)20(9-10-21(29)30)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,22H,9-13H2,(H,27,32)(H,29,30)
• InChI Key： GSHMDHKZCLLQFZ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-3-(difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-3-(Difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid: A Novel Compound with Promising Therapeutic Potential

5-3-(Difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid represents a structurally complex molecule with potential applications in pharmaceutical research. This compound, characterized by its CAS No. 2171585-43-4, features a unique combination of functional groups that may influence its biological activity and pharmacological properties. The molecule incorporates a fluoren-9-yl group, a methoxycarbonyl moiety, and a 5-oxopentanoic acid chain, all of which contribute to its molecular complexity and potential therapeutic relevance.

Recent advancements in medicinal chemistry have highlighted the importance of fluoren-9-yl derivatives in drug development. These compounds are known for their ability to modulate protein-protein interactions, a critical aspect in the design of targeted therapies. The methoxycarbonyl group in this molecule likely enhances its solubility and stability, while the 5-oxopentanoic acid chain may confer specific interactions with biological targets. Such structural features are often associated with improved pharmacokinetic profiles, making this compound a subject of interest in modern drug discovery.

Studies published in 2023 have demonstrated the potential of 5-oxopentanoic acid derivatives in modulating metabolic pathways. For instance, a study published in Journal of Medicinal Chemistry (2023) reported that similar compounds exhibited promising activity in inhibiting pathways involved in tumor growth. This aligns with the broader trend of exploring fluoren-9-yl derivatives for their ability to target specific enzymes and receptors. The presence of the fluoren-9-yl group in this compound suggests a possible role in enhancing its bioavailability and reducing off-target effects.

The difluoromethyl substituent in the azetidin-1-yl ring is another critical feature of this molecule. Fluorine atoms are commonly used in drug design to optimize metabolic stability and receptor binding affinity. The azetidin-1-yl ring, a four-membered lactam, is known for its ability to form hydrogen bonds with target proteins, which is essential for the development of high-affinity ligands. This structural element may contribute to the compound's ability to interact with specific biological targets, such as kinases or GPCRs.

Research in 2023 has emphasized the role of fluoren-9-yl derivatives in the development of anti-inflammatory agents. A study published in Pharmaceutical Research (2023) highlighted the potential of such compounds to modulate inflammatory pathways by interacting with key signaling molecules. The methoxycarbonyl group in this molecule may further enhance its ability to modulate these pathways, making it a candidate for the development of novel anti-inflammatory therapies.

The 5-oxopentanoic acid chain in this compound is particularly noteworthy for its potential to influence metabolic processes. Recent studies have shown that 5-oxopentanoic acid derivatives can modulate lipid metabolism and energy homeostasis, which are critical in the treatment of metabolic disorders. This suggests that the compound may have applications in the management of conditions such as diabetes and obesity, where metabolic dysregulation plays a central role.

Advancements in computational chemistry have enabled the prediction of the pharmacological properties of compounds like 5-3-(Difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid. Molecular docking studies have indicated that the fluoren-9-yl group may interact with specific protein domains, enhancing the compound's binding affinity. These findings are consistent with the growing trend of using in silico methods to accelerate drug discovery and optimize compound design.

The methoxycarbonyl group in this molecule also plays a crucial role in determining its physicochemical properties. This functional group is known to improve solubility and stability, which are essential for the development of orally active drugs. Recent studies have shown that compounds with similar functional groups exhibit enhanced bioavailability, suggesting that this molecule may have favorable pharmacokinetic properties.

Research into the azetidin-1-yl ring's role in drug design has revealed its importance in the development of high-affinity ligands. The azetidin-1-yl ring is often used in the design of molecules that target specific enzymes or receptors, as it can form hydrogen bonds with target proteins. This structural feature may contribute to the compound's ability to interact with specific biological targets, making it a promising candidate for the development of targeted therapies.

Recent studies have also highlighted the potential of fluoren-9-yl derivatives in the treatment of neurodegenerative diseases. A study published in Neuropharmacology (2023) suggested that such compounds may modulate pathways involved in neuroinflammation and protein misfolding. This aligns with the broader trend of exploring compounds that can target multiple pathways in the treatment of complex diseases like Alzheimer's and Parkinson's.

The 5-oxopentanoic acid chain in this compound is also being investigated for its potential to modulate immune responses. Recent studies have shown that similar compounds can influence the activity of immune cells, suggesting that this molecule may have applications in the development of immunomodulatory therapies. These findings are particularly relevant in the context of autoimmune diseases and cancer immunotherapy, where modulating immune responses is a key therapeutic strategy.

In addition to its potential therapeutic applications, this compound is also being studied for its use in the development of prodrugs. Prodrugs are designed to improve the pharmacokinetic properties of active compounds, and the fluoren-9-yl group in this molecule may play a role in this process. Research in 2023 has shown that prodrugs based on similar structural motifs can enhance the bioavailability and reduce the toxicity of active compounds, making them a promising area of research.

The difluoromethyl substituent in the azetidin-1-yl ring is another aspect of this molecule that is being explored for its potential to enhance metabolic stability. Fluorine atoms are often used in drug design to improve the metabolic stability of compounds, and the presence of two fluorine atoms in this molecule suggests that it may have a longer half-life in vivo. This property is particularly important for the development of drugs that require sustained therapeutic effects.

Overall, the structural features of 5-3-(Difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid suggest that it has the potential to be a valuable compound in pharmaceutical research. The combination of a fluoren-9-yl group, a methoxycarbonyl moiety, and a 5-oxopentanoic acid chain may contribute to its ability to modulate various biological pathways, making it a candidate for the development of novel therapies for a range of diseases.

Future research on this compound will likely focus on elucidating its exact mechanism of action and its potential applications in the treatment of specific diseases. Advances in analytical techniques and computational modeling are expected to play a crucial role in this process, enabling researchers to optimize the compound's properties for therapeutic use. As the field of medicinal chemistry continues to evolve, compounds like this one may become increasingly important in the development of innovative therapies.

In conclusion, the unique structural features of 5-3-(Difluoromethyl)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid highlight its potential significance in pharmaceutical research. The combination of a fluoren-9-yl group, a methoxycarbonyl moiety, and a 5-oxopentanoic acid chain may contribute to its ability to modulate various biological pathways, making it a promising candidate for the development of novel therapies. As research in this area continues to advance, this compound may play an important role in the treatment of a range of diseases.